Cas no 1805273-93-1 (2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide)
2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide
-
- Inchi: 1S/C7H8F2N2O2S/c1-4-2-3-5(14(10,12)13)6(11-4)7(8)9/h2-3,7H,1H3,(H2,10,12,13)
- SMILES: S(C1=CC=C(C)N=C1C(F)F)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 289
- XLogP3: 0.5
- Topological Polar Surface Area: 81.4
2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029075968-250mg |
2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide |
1805273-93-1 | 97% | 250mg |
$470.40 | 2022-04-01 | |
| Alichem | A029075968-500mg |
2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide |
1805273-93-1 | 97% | 500mg |
$798.70 | 2022-04-01 | |
| Alichem | A029075968-1g |
2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide |
1805273-93-1 | 97% | 1g |
$1,490.00 | 2022-04-01 |
2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide
Recent Advances in the Study of 2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide (CAS: 1805273-93-1)
2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide (CAS: 1805273-93-1) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its difluoromethyl and methylpyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug discovery.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide, highlighting its efficient production via a multi-step process involving fluorination and sulfonylation. The study emphasized the compound's stability and scalability, making it a viable candidate for further pharmaceutical development. Additionally, the research team identified its high bioavailability and favorable pharmacokinetic properties, which are critical for its therapeutic potential.
In another recent investigation, researchers examined the compound's interaction with specific biological targets, particularly enzymes involved in inflammatory pathways. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that 2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammation process. This finding suggests its potential application in the treatment of inflammatory diseases such as arthritis and other chronic conditions.
Further studies have also explored the compound's role in oncology. A 2024 preprint article on bioRxiv reported that 2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide shows selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of sulfotransferase enzymes. The study proposed a mechanism involving the disruption of cellular sulfation pathways, leading to apoptosis in malignant cells. These findings open new avenues for the development of targeted cancer therapies.
Despite these promising results, challenges remain in optimizing the compound's efficacy and minimizing potential side effects. Current research is focused on structural modifications to enhance its selectivity and reduce off-target interactions. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials, with the goal of translating these discoveries into clinical applications.
In conclusion, 2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide (CAS: 1805273-93-1) represents a versatile and promising molecule in chemical biology and drug discovery. Its diverse biological activities, coupled with its synthetic accessibility, make it a valuable subject for ongoing and future research. Continued exploration of its mechanisms and applications will likely yield significant contributions to the field of medicinal chemistry.
1805273-93-1 (2-(Difluoromethyl)-6-methylpyridine-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)